Cas no 2034381-33-2 (1-[1-(1-Oxo-3,3-diphenylpropyl)-3-azetidinyl]-2,5-pyrrolidinedione)

• Product Name: 1-[1-(1-Oxo-3,3-diphenylpropyl)-3-azetidinyl]-2,5-pyrrolidinedione
• CAS No: 2034381-33-2
• MF: C₂₂H₂₂N₂O₃
• MW: 362.421685695648
• CID: 5378578
• Update Time: 2025-10-29

1-[1-(1-Oxo-3,3-diphenylpropyl)-3-azetidinyl]-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 1-[1-(1-Oxo-3,3-diphenylpropyl)-3-azetidinyl]-2,5-pyrrolidinedione

• Inchi： 1S/C22H22N2O3/c25-20-11-12-21(26)24(20)18-14-23(15-18)22(27)13-19(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,18-19H,11-15H2
• InChI Key： XEGCNGGJUPBLTE-UHFFFAOYSA-N
• SMILES： N1(C2CN(C(=O)CC(C3=CC=CC=C3)C3=CC=CC=C3)C2)C(=O)CCC1=O

Experimental Properties

• Density: 1.290±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 601.6±55.0 °C(Predicted)
• pka: -1.62±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-[1-(1-Oxo-3,3-diphenylpropyl)-3-azetidinyl]-2,5-pyrrolidinedione

Introduction to Compound with CAS No. 2034381-33-2 and Product Name: 1-[1-(1-Oxo-3,3-diphenylpropyl)-3-azetidinyl]-2,5-pyrrolidinedione

The compound with the CAS number 2034381-33-2 and the product name 1-[1-(1-Oxo-3,3-diphenylpropyl)-3-azetidinyl]-2,5-pyrrolidinedione represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a pyrrolidinedione core and an azetidinyl side chain, suggests a high degree of complexity and functionality that may contribute to its biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for medicinal applications. Heterocyclic structures are widely recognized for their role in drug discovery, offering diverse pharmacological properties. The pyrrolidinedione moiety is particularly noteworthy, as it has been implicated in various biological processes and is found in several pharmacologically active molecules. Its presence in this compound hints at potential interactions with biological targets, making it a promising candidate for further investigation.

The 1-(1-Oxo-3,3-diphenylpropyl)-3-azetidinyl substituent adds an additional layer of complexity to the molecule. This part of the structure includes an oxo group and a diphenylpropyl side chain, which can influence the compound's solubility, stability, and bioavailability. The diphenylpropyl group, in particular, is known for its ability to enhance binding affinity to certain biological receptors, making it a valuable feature in drug design.

Recent studies have highlighted the importance of azetidinyl derivatives in the development of new therapeutic agents. These compounds have shown promise in various preclinical models due to their ability to modulate biological pathways involved in inflammation, infection, and cancer. The integration of the azetidinyl moiety into this compound suggests that it may exhibit similar properties, potentially making it useful in treating a range of diseases.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are likely employed to construct the complex molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the final product and confirming its structural integrity.

From a pharmacological perspective, the pyrrolidinedione-azetidinyl hybrid structure presents an intriguing opportunity for drug development. Computational modeling and molecular dynamics simulations can be used to predict how this compound interacts with potential target proteins. These studies can provide valuable insights into its mechanism of action and help identify optimal dosing regimens.

Preclinical studies are crucial for evaluating the safety and efficacy of new compounds before they can be tested in human trials. Animal models are often used to assess toxicity profiles and pharmacokinetic parameters. If initial results are promising, further research may focus on developing derivatives with improved properties while maintaining the core structural elements that contribute to biological activity.

The regulatory landscape for pharmaceutical compounds is stringent and requires thorough documentation of synthesis methods, analytical data, and toxicological studies. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) is essential for ensuring that new drugs are safe and effective for patient use. Companies developing this compound must navigate these regulations carefully to bring their product to market successfully.

Future directions in research may include exploring new synthetic routes that improve efficiency or reduce costs associated with production. Additionally, investigating the compound's interactions with specific enzymes or receptors at a molecular level could uncover novel therapeutic applications or lead to modifications that enhance its efficacy.

In conclusion, the compound with CAS No. 2034381-33-2 and product name 1-[1-(1-Oxo-3,3-diphenylpropyl)-3-azetidinyl]-2,5-pyrrolidinedione represents a significant contribution to pharmaceutical chemistry. Its unique structure combines elements known to be associated with biological activity, making it a promising candidate for further development. With continued research and rigorous testing, this compound has the potential to advance our understanding of disease mechanisms and provide new treatment options for patients worldwide.